Cas no 1894876-47-1 ()

• CAS No: 1894876-47-1
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6769845
• PubChem ID: 21694052
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H8N2O3/c1-2-12-5-3-8-6(7(10)11)9-4-5/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： HPCSWETYMQQRGE-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C(=O)O)N=C1)CC

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives